Cas no 130089-89-3 (4-amino-3-(prop-2-en-1-yl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carbothioamide)

• Product Name: 4-amino-3-(prop-2-en-1-yl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carbothioamide
• CAS No: 130089-89-3
• MF: C₇H₉N₃S₃
• MW: 231.361456632614
• CID: 4586933
• Update Time: 2025-05-22

4-amino-3-(prop-2-en-1-yl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(prop-2-en-1-yl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carbothioamide
• 4-Amino-2,3-dihydro-3-(2-propen-1-yl)-2-thioxo-5-thiazolecarbothioamide

• Inchi： 1S/C7H9N3S3/c1-2-3-10-5(8)4(6(9)11)13-7(10)12/h2H,1,3,8H2,(H2,9,11)
• InChI Key： AKJRCBQXRLLJSO-UHFFFAOYSA-N
• SMILES： S1C(C(N)=S)=C(N)N(CC=C)C1=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Aminothiazoles

Additional information on 4-amino-3-(prop-2-en-1-yl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carbothioamide

4-Amino-3-(Prop-2-en-1-yl)-2-Sulfanylidene-2,3-Dihydro-1,3-Thiazole-5-Carbothioamide: A Comprehensive Overview

4-Amino-3-(Prop-2-en-1-yl)-2-Sulfanylidene-2,3-Dihydro-1,3-Thiazole-5-Carbothioamide (CAS No. 130089-89-3) is a complex organic compound with a unique structure that combines multiple functional groups. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of an amino group (-NH₂), a propenyl group (-CH₂CH₂CH₂), and a sulfanylidene group (=S) makes this molecule highly versatile in terms of its chemical reactivity and potential applications.

The thiazole ring in this compound is a key structural feature that contributes to its stability and reactivity. Thiazoles are known for their ability to participate in various types of reactions, including nucleophilic substitutions and additions. The sulfanylidene group (=S) attached to the thiazole ring further enhances the compound's reactivity by introducing a sulfur atom with lone pairs that can participate in bonding. This makes the compound potentially useful in the synthesis of bioactive molecules and materials.

Recent studies have highlighted the importance of 4-amino substituents in modulating the pharmacokinetic properties of drugs. The amino group in this compound can act as a hydrogen bond donor, which is crucial for interactions with biological targets such as enzymes and receptors. Additionally, the propenyl group introduces unsaturation into the molecule, which can influence its electronic properties and reactivity. This combination of functional groups makes the compound a promising candidate for use in drug design and development.

One of the most exciting aspects of this compound is its potential role in antiviral drug development. Researchers have recently explored the use of thiazole derivatives as inhibitors of viral proteases, which are essential for viral replication. The unique structure of 4-amino thiazole derivatives allows them to bind to these proteases with high affinity, making them effective antiviral agents. Furthermore, the presence of the sulfanylidene group may enhance the stability of these compounds in biological systems, improving their pharmacokinetic profiles.

In addition to its potential therapeutic applications, this compound has also been studied for its role in material science. The thiazole ring and its substituents can be used as building blocks for constructing advanced materials such as polymers and coordination complexes. For example, the sulfanylidene group can act as a coordinating ligand, enabling the formation of metallopolymers with unique electronic and mechanical properties.

The synthesis of 4-amino thiazole derivatives has been optimized through various methodologies over the years. Recent advancements in catalytic chemistry have enabled more efficient and selective routes for constructing these compounds. For instance, transition metal-catalyzed coupling reactions have been employed to assemble complex thiazole frameworks with high precision. These methods not only improve yield but also reduce reaction times, making them more suitable for large-scale production.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity of this compound. Initial studies suggest that it exhibits low toxicity towards non-target organisms, making it a safer option for use in pharmaceuticals and agrochemicals. However, further studies are needed to fully understand its environmental impact and ensure sustainable practices during its production and application.

In conclusion, 4-amino thiazole derivatives like CAS No. 130089-89-3 represent a promising class of compounds with diverse applications across multiple fields. Their unique structural features make them valuable tools in drug discovery, material science, and catalytic chemistry. As research continues to uncover new insights into their properties and functions, we can expect even more innovative uses for these compounds in the future.